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Introduction

The stable isotope Ytterbium-176 (176Yb) has garnered significant interest within the nuclear
science and medical communities. Its importance stems from its role as the precursor for the
production of Lutetium-177 (*’7Lu), a highly effective therapeutic radioisotope used in targeted
cancer treatments. The production of 177Lu is achieved through the neutron capture reaction
176Yb(n,y)””Yh, which subsequently beta decays to 177Lu.[1][2][3][4][5] A precise understanding
of the neutron capture cross-section of 17°Yb is therefore paramount for optimizing the
production of this vital medical radioisotope.[1][3][5][6] This technical guide provides a
comprehensive overview of the neutron capture cross-section of stable Ytterbium-176,
summarizing key data, detailing experimental methodologies, and visualizing the associated
processes.

Neutron Capture Cross-Section Data for *76Yb

The neutron capture cross-section of a nucleus is a measure of the probability that it will
capture an incident neutron. This value is highly dependent on the energy of the neutron. For
176YD, significant effort has been dedicated to measuring this cross-section across a wide
range of neutron energies, from thermal energies to the resolved resonance region and
beyond. Recent measurements, particularly from the n_TOF facility at CERN, have provided
high-resolution data, resolving numerous new resonances and clarifying discrepancies in older
datasets.[1][6][7][8]
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Below is a summary of key quantitative data for the 176Yb(n,y) reaction, including thermal
cross-sections, resonance integrals, and parameters for selected prominent resonances.

Parameter Value Reference

Thermal Neutron Capture

_ 2.85 + 0.05 barns [9]
Cross-Section (0.0253 eV)

2.823 barns (from JENDL-4.0) [10]

Resonance Integral 6.9 £ 0.6 barns [O][11]

6.976 barns (from JENDL-4.0) [10]

Resolved Resonances (n_TOF 164 resonances resolved up to

[1]i71el

data) 21 keV (96 new)
Selected Resonance Energy
148.5 eV [6]
(Eo)
Evaluated Nuclear Data ENDF/B-VIII.0, JEFF-3.3,
L [6][11][12][13]
Libraries JENDL-4.0

Experimental Protocols for Measuring the *’6Yb(n,y)
Cross-Section

The accurate measurement of the 176Yb(n,y) cross-section requires sophisticated experimental
techniques. The time-of-flight (TOF) method is the predominant technique employed in recent
high-resolution measurements.[1][6][7][14]

Time-of-Flight (TOF) Technique

The TOF technique determines the energy of a neutron by measuring the time it takes to travel
a known distance. A pulsed neutron source is used, and the time difference between the
neutron pulse creation and its detection after interacting with the target sample allows for the
calculation of the neutron's kinetic energy.[14][15]

A typical experimental setup, such as the one at the n_TOF facility at CERN, involves the
following key components and steps:[1][6][7][11]
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e Neutron Production: A high-energy proton beam from an accelerator strikes a heavy metal
target (e.g., lead), producing a broad spectrum of neutrons through spallation.[11][15]

o Neutron Moderation and Collimation: The generated neutrons are then moderated to lower
energies and collimated into a well-defined beam.

» Sample Irradiation: The collimated neutron beam irradiates an enriched 17¢Yb sample,
typically in the form of Yb20s powder.[1][6][7]

 Gamma-Ray Detection: When a 176Yb nucleus captures a neutron, it forms an excited ’’Yb
nucleus, which promptly de-excites by emitting a cascade of gamma rays. These gamma
rays are detected by an array of scintillators, such as CsDs liquid scintillators or BaF2
detectors.[1][6][7][16]

o Data Acquisition: The detector signals are recorded along with their time-of-flight information,
allowing for the correlation of detected gamma-ray events with the energy of the incident
neutrons.

» Data Analysis: The raw data is processed to account for background radiation, detector
efficiency, and sample-related effects (e.qg., self-shielding and multiple scattering). The
capture yield is then determined, from which the neutron capture cross-section as a function
of neutron energy can be derived.[6]

Visualizing the Processes

To better understand the concepts discussed, the following diagrams illustrate the nuclear
reaction pathway and a generalized experimental workflow for measuring the neutron capture
cross-section.
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Caption: Nuclear reaction pathway for the production of *’7Lu.
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Caption: Generalized experimental workflow for TOF measurements.
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Conclusion

The ongoing research and precise measurements of the neutron capture cross-section of
Ytterbium-176 are crucial for advancing its applications, particularly in nuclear medicine. The
data provided by facilities like n_TOF at CERN and compiled in evaluated nuclear data libraries
offer a robust foundation for optimizing the production of Lutetium-177. This, in turn, supports
the development and availability of next-generation radiopharmaceuticals for cancer therapy. A
thorough understanding of the experimental methodologies and the underlying nuclear physics
is essential for researchers and professionals working in this exciting and impactful field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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